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Compound of Interest

Compound Name: Hexamethylene Bisacetamide

Cat. No.: B1673145 Get Quote

Proper Disposal of Hexamethylene Bisacetamide
(HMBA)
This document provides essential safety and logistical information for the proper disposal of

Hexamethylene Bisacetamide (HMBA), a compound used in research for its potential

antineoplastic activity.[1][2][3] Adherence to these procedural guidelines is critical for ensuring

laboratory safety and environmental protection.

Hazard Assessment and Safety Precautions
There is conflicting information regarding the official hazard classification of Hexamethylene
Bisacetamide. Some safety data sheets (SDS) classify it as harmful if swallowed and very

toxic to aquatic life with long-lasting effects.[4] Conversely, other sources state that it is not

considered a hazardous substance or mixture under the Globally Harmonized System (GHS) or

OSHA Hazard Communication Standard.[5][6][7]

Given the potential for significant environmental harm, particularly to aquatic ecosystems, it is

imperative to treat all HMBA waste as hazardous.[4][8] Avoid release into the environment and

do not dispose of it down the drain or in regular trash.[4][6][8]

Before handling HMBA or its waste, personnel must wear appropriate Personal Protective

Equipment (PPE), including:

Eye Protection: Safety goggles with side-shields.[4]
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Hand Protection: Chemical-resistant protective gloves.[4]

Body Protection: Impervious clothing or a lab coat.[4]

Quantitative Data Summary
The following table summarizes key data for Hexamethylene Bisacetamide.

Property Value Source

CAS Number 3073-59-4 [4][5]

Molecular Formula C₁₀H₂₀N₂O₂ [1][4]

Molecular Weight 200.28 g/mol [1][4]

Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[4]

Contradictory Classification
Not classified as hazardous

according to GHS
[5][7]

Acute Toxicity (LD₅₀)

Intraperitoneal (mouse): 4,100

mg/kgIntraperitoneal (rat):

3,250 mg/kg

[5]

Storage Conditions

Keep container tightly sealed

in a cool, dry, well-ventilated

area. Store at -20°C (powder).

[4]

Operational Protocol for HMBA Waste Disposal
This step-by-step procedure outlines the process for the safe collection and disposal of HMBA

waste in a laboratory setting.

1. Waste Characterization:
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Due to its documented aquatic toxicity, all waste containing HMBA (solid, liquid, or

contaminated labware) must be classified and handled as hazardous chemical waste.[4][7]

[9]

2. Waste Collection:

Solid Waste: Carefully sweep up solid HMBA, avoiding the creation of dust.[6][7] Place the

collected material into a designated waste container.

Liquid Waste: For solutions containing HMBA, absorb the liquid using an inert, non-

combustible material such as diatomite, vermiculite, or universal binders.[4]

Contaminated Materials: Any items grossly contaminated with HMBA (e.g., pipette tips,

gloves, weighing paper) should also be collected as hazardous waste.

3. Containment and Labeling:

Place all HMBA waste into a sturdy, leak-proof container that is chemically compatible with

the substance.[9][10] The original product container is often a suitable choice.[11]

As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the container.

[11]

The label must be filled out completely, including the full chemical name "Hexamethylene
Bisacetamide" and the names of any other chemicals in the waste mixture.[10][11]

4. Storage:

Keep the waste container tightly sealed at all times, except when adding waste.[9]

Store the container in a designated satellite accumulation area (SAA) or a central hazardous

waste storage area.

Ensure the storage area is cool, dry, and well-ventilated.[4]

Segregate the HMBA waste from incompatible materials, such as strong acids, alkalis, and

oxidizing agents.[4][7]
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5. Final Disposal:

Arrange for the removal and disposal of the waste through your institution's Environmental

Health & Safety (EHS) department or a certified hazardous waste contractor.[4]

Disposal must be conducted in accordance with all applicable local, state, and federal

regulations.[4][7]

Emergency Procedure: Accidental Spills
In the event of an accidental release of HMBA, follow this protocol:

1. Evacuate and Secure:

Ensure adequate ventilation.[4] Evacuate non-essential personnel from the immediate area.

2. Use Personal Protective Equipment:

Don full PPE, including respiratory protection if dealing with fine powder, before attempting to

clean the spill.[4]

3. Containment and Cleanup:

Solid Spills: Gently sweep or shovel the material into a suitable container for disposal,

minimizing dust generation.[7]

Liquid Spills: Cover and absorb the spill with a liquid-binding material (e.g., diatomite,

universal binder).[4]

Collect the contaminated absorbent material and place it in a sealed container for disposal.

4. Decontamination:

Decontaminate surfaces and equipment by scrubbing with alcohol, and dispose of all

cleanup materials as hazardous waste.[4]

5. Environmental Protection:
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Prevent the spill from entering drains, sewers, or water courses.[4][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hexamethylene Bisacetamide waste.
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Caption: Workflow for the safe disposal of Hexamethylene Bisacetamide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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